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Compound of Interest

Compound Name: MK319

Cat. No.: B609084

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides a detailed protocol for the proper disposal of MK-319,
identified as MICROPOSIT™ MF-319 DEVELOPER, a substance used in the manufacturing of
semiconductor devices. Adherence to these procedures is essential for minimizing risks and
maintaining a safe research environment.

Key Safety and Hazard Information

Before initiating any disposal procedures, it is crucial to be aware of the hazards associated
with MICROPOSIT™ MF-319 DEVELOPER. The following table summarizes critical
information from the Safety Data Sheet (SDS).
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Hazard Classification

Description

Precautionary Measures

Skin Contact

Causes skin irritation and may
be toxic in contact with skin.
Brief contact may lead to skin
burns, pain, severe local

redness, and tissue damage.

[1](2]

Wear protective gloves and
clothing. In case of contact,
wash the skin with plenty of
water for at least 15 minutes. If
irritation or blistering occurs,

seek medical attention.[1][2]

Eye Contact

Causes serious eye irritation.

[1](2]

Wear eye and face protection.
If in eyes, rinse cautiously with
water for several minutes.
Remove contact lenses if
present and easy to do.
Continue rinsing and seek
medical attention if irritation

persists.[1]

Inhalation

May cause respiratory

irritation.

Use only in well-ventilated
areas and avoid breathing
vapor. If inhalation occurs,
remove the individual from
exposure and provide oxygen
if breathing is difficult. Seek
medical attention if symptoms
persist.[1][2]

Ingestion

May be harmful if swallowed.

Do not eat, drink, or smoke
when using this product. If
ingested, wash out the mouth
with water and have the victim
drink 1-3 glasses of water to

dilute the stomach contents.[1]

[2]

Organ Damage

May cause damage to the
central nervous system, liver,
and thymus through prolonged

or repeated exposure.[1][2]

Handle with care and follow all
safety protocols to minimize

exposure.
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Step-by-Step Disposal Protocol

The disposal of MK-319 must be conducted in a manner that ensures the safety of laboratory
personnel and is in accordance with local, state, and federal regulations.

1. Personal Protective Equipment (PPE):

» Before handling the waste, ensure you are wearing the appropriate PPE, including chemical-
resistant gloves, safety goggles or a face shield, and a lab coat or protective clothing.[1]

2. Waste Collection:

o Collect waste MK-319 and any contaminated materials (e.g., absorbent pads, containers) in
a designated, properly labeled, and sealed container.

e Ensure the container is compatible with the chemical properties of MK-319 to prevent any
reactions.

3. Spill Management:
 In the event of a spill, cover the area with an absorbent material to contain the substance.[1]

o Collect the absorbent material and the spilled substance and place it into the designated
waste container.

4. Storage of Waste:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from direct
sunlight and incompatible materials.[1][2]

e The storage area should be secure and clearly marked as a hazardous waste accumulation
point.

5. Final Disposal:

» Dispose of the contents and the container through an approved and licensed waste disposal
company.[1]

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.uni-muenster.de/imperia/md/content/mnf/mf-319_developer.pdf
https://www.uni-muenster.de/imperia/md/content/mnf/mf-319_developer.pdf
https://www.uni-muenster.de/imperia/md/content/mnf/mf-319_developer.pdf
https://www.conro.com/downloads/Manuals/Dupont-Microposit-MF-319-Developer-5-Litre-Can-SDS.pdf
https://www.uni-muenster.de/imperia/md/content/mnf/mf-319_developer.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

» Do not attempt to dispose of this chemical down the drain or with general laboratory trash.

» Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of MK-319.

Preparation

Wear Appropriate PPE

Waste Handling Interim Storage Final Disposal

. . Contaminated Material . . :
Manage Spills with uiannatech alelia > Collect Waste in Store Sealed Container Engage Licensed
Absorbent Material »-| Designated Container in Safe Area Waste Disposal Company

Click to download full resolution via product page

Caption: MK-319 Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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